Diethyl ethyl(1-methylbutyl)malonate

Specification

• Description: Ethyl malonate is a dicarboxylic acid.; Diethyl malonate is a natural product found in Panax ginseng and Mimusops elengi with data available.; Diethyl malonate is a metabolite found in or produced by Saccharomyces cerevisiae.
• CAS No.: 76-72-2
• Molecular Formula: C7H12O4
• Molecular Weight: 160.17 g/mol
• IUPAC Name: diethyl propanedioate
• Standard InChI: InChI=1S/C7H12O4/c1-3-10-6(8)5-7(9)11-4-2/h3-5H2,1-2H3
• Standard InChI Key: IYXGSMUGOJNHAZ-UHFFFAOYSA-N
• Impurities: In some cases, the use of conventional GC/FTIR technique is limited due to its lower detectability to micro-components in organic mixtues in comparison to GC/MS. In this paper, an integration of LG/GC using retention gap technique with partially concurrent solvent evaporation, as a efficient chromatographic system for sample preconcentration and preseparation, was coupled into FTIR system in order to overcome the detectability problems of GC/FTIR analysis. The applicability of the on-line LG-GC/FTIR method is demonstrated by analysis of the isomers of divinylbenzene in purified diethyl malonate under conditions of hexane/dichloromethane (85:15) used as mobile phase in LC, solvent evaporation temperature of 75 degrees C and inlet pressure of 0.20MPa etc.
• SMILES: CCCC(C)C(CC)(C(=O)OCC)C(=O)OCC
• Canonical SMILES: CCOC(=O)CC(=O)OCC
• Boiling Point: 200 °C; 199.00 to 200.00 °C. @ 760.00 mm Hg; 199 °C
• Colorform: Colorless liquid; Clear, colorless liquid
• Flash Point: 200 °F (93 °C) (open cup); 85 °C c.c.
• Melting Point: -50 °C